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Compound of Interest

Compound Name: GRI977143

Cat. No.: B1672144

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution and storage of
GRI977143, a selective, non-lipid agonist of the Lysophosphatidic Acid Receptor 2 (LPA2).
Adherence to these guidelines is crucial for maintaining the compound's integrity and ensuring
reproducible experimental outcomes.

Chemical Properties

A summary of the key chemical properties of GRI977143 is presented below.

Property Value Reference
Molecular Weight 391.44 g/mol [1112][3]
Molecular Formula C22H17NO4S [1112][3]
CAS Number 325850-81-5 [1][2][4]
Appearance White to off-white solid [41[5]

Purity >98% [2][3]

Dissolution Protocol

GRI977143 is readily soluble in dimethyl sulfoxide (DMSO).[2][5][6] To prepare a stock solution,
follow the protocol below. For optimal results, it is recommended to use a freshly opened
container of hygroscopic DMSO, as absorbed water can affect solubility.[4]
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Materials:

e GRI977143 powder

e Anhydrous Dimethyl Sulfoxide (DMSO)
 Sterile, polypropylene or glass vials

o Calibrated pipettes

» Vortex mixer

o Ultrasonic bath (recommended)
Procedure:

» Equilibrate: Allow the vial of GRI977143 powder to reach room temperature before opening
to prevent condensation.

e Solvent Addition: Add the desired volume of DMSO to the vial containing the GRI977143
powder. The table below provides volumes for common stock solution concentrations.

 Dissolution: Mix the solution by vortexing. Sonication is recommended to ensure complete
dissolution.[1] Visually inspect the solution to confirm that no particulate matter is present.

Stock Solution Preparation Table (for 1 mg of GRI977143):

Desired Concentration Volume of DMSO to Add
1mM 2.55mL
5mM 0.51 mL
10 mM 0.26 mL
50 mM 0.05 mL

Calculations are based on a molecular weight of 391.44 g/mol .
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Storage and Stability

Proper storage of GRI977143 in both its solid and dissolved forms is critical to prevent
degradation and maintain its biological activity.

Storage . Special
Form Stability .
Temperature Instructions

Store protected from

light. Some suppliers

Powder -20°C Up to 3 years[1]
suggest storage at
+4°C.[2][3][6]
Aliquot to avoid
] Upto 1 year[1] or 6 repeated freeze-thaw
DMSO Solution -80°C
months[4] cycles. Protect from
light.[4]
Aliquot to avoid
) Up to 3 months or 1 repeated freeze-thaw
DMSO Solution -20°C
month[4] cycles. Protect from

light.[4]

Mechanism of Action: LPA2 Signaling Pathway

GRI977143 is a selective agonist for the LPA2 receptor, with an EC50 of 3.3 pM.[1][3][4][5] It
does not activate other LPA G-protein coupled receptors at concentrations up to 10 uM.[3][5][6]
The activation of LPA2 by GRI977143 initiates a signaling cascade that has anti-apoptotic
effects.[3][5] This includes the activation of the ERK1/2 survival pathway and the inhibition of
caspases 3, 7, 8, and 9.[1][3][4][5] GRI977143 also promotes the formation of a signaling
complex involving LPA2, Na+-H+ exchange regulatory factor 2 (NHERF2), and thyroid
receptor-interacting protein 6 (TRIP6).[1][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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